Cas no 1257535-55-9 (3-Amino-6-azaindole Dihydrochloride)

• Product Name: 3-Amino-6-azaindole Dihydrochloride
• CAS No: 1257535-55-9
• MF: C₇H₉Cl₂N₃
• MW: 206.072458982468
• MDL: MFCD16628054
• CID: 1218727
• PubChem ID: 51341931
• Update Time: 2025-05-21

3-Amino-6-azaindole Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-azaindole dihydrochloride
• MolPort-016-582-291
• OR15770
• BL001287
• KB-95842
• 1H-PYRROLO[2,3-C]PYRIDIN-3-AMINE 2HCL
• 1H-Pyrrolo[2,3-c]pyridin-3-amine dihydrochloride
• 3-Amino-1H-pyrrolo[2,3-c]pyridine dihydrochloride
• 1H-pyrrolo[2,3-c]pyridin-3-amine
• dihydrochloride
• Pyrrolo[2,3-c]pyridine-3-ylamine dihydrochloride
• 3-Amino-6-azaindole 2HCl
• CS-0092062
• AB92510
• 1H-pyrrolo[2,3-c]pyridin-3-amine;dihydrochloride
• AS-45746
• MFCD16628054
• 1H-Pyrrolo[2,3-c]pyridin-3-amine--hydrogen chloride (1/2)
• AKOS027339561
• DTXSID70679848
• AMY14596
• 1257535-55-9
• 1H-Pyrrolo[2,3-c]pyridin-3-aminedihydrochloride
• 3-Amino-6-azaindole Dihydrochloride

• MDL： MFCD16628054
• Inchi： 1S/C7H7N3.2ClH/c8-6-3-10-7-4-9-2-1-5(6)7;;/h1-4,10H,8H2;2*1H
• InChI Key： OTXDTCCNVGFCPW-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C=C(C2C=CN=CC1=2)N

Computed Properties

• Exact Mass: 205.0173527g/mol
• Monoisotopic Mass: 205.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-Amino-6-azaindole Dihydrochloride

3-Amino-6-azaindole Dihydrochloride (CAS No. 1257535-55-9): A Comprehensive Overview

3-Amino-6-azaindole Dihydrochloride (CAS No. 1257535-55-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, belonging to the azaindole family, is widely recognized for its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in 3-Amino-6-azaindole derivatives due to their versatile applications in drug discovery and development.

The molecular structure of 3-Amino-6-azaindole Dihydrochloride features a nitrogen-rich heterocycle, which enhances its binding affinity to various biological targets. This property makes it particularly valuable in the design of kinase inhibitors, a hot topic in current cancer research. With the growing demand for targeted therapies, compounds like 3-Amino-6-azaindole Dihydrochloride are becoming crucial building blocks for next-generation pharmaceuticals.

One of the most searched questions in scientific databases is: "What are the applications of 3-Amino-6-azaindole in drug discovery?" This reflects the compound's importance in modern medicinal chemistry. The dihydrochloride salt form (CAS 1257535-55-9) offers improved solubility and stability compared to its free base counterpart, making it more suitable for various experimental conditions. These characteristics have positioned 3-Amino-6-azaindole Dihydrochloride as a preferred choice for high-throughput screening and lead optimization processes.

Recent advancements in computational chemistry and AI-assisted drug design have further highlighted the significance of azaindole scaffolds in pharmaceutical development. The 3-Amino-6-azaindole core structure has been identified as a privileged scaffold in numerous FDA-approved drugs and clinical candidates. This has led to increased synthesis and characterization studies of 3-Amino-6-azaindole Dihydrochloride across academic and industrial laboratories worldwide.

The compound's physicochemical properties, including its molecular weight, solubility profile, and stability under various conditions, are frequently searched parameters by researchers. 3-Amino-6-azaindole Dihydrochloride typically appears as a white to off-white crystalline powder with good solubility in water and polar organic solvents. These characteristics make it convenient for various experimental setups in drug discovery workflows.

In the context of current pharmaceutical trends, there's growing interest in how 3-Amino-6-azaindole derivatives can contribute to addressing drug resistance challenges. Many researchers are investigating whether modifications of this core structure could lead to more effective treatments for resistant strains of diseases. The dihydrochloride salt form (CAS 1257535-55-9) often serves as the starting point for such structural modifications due to its well-characterized properties.

Another frequently asked question is: "How is 3-Amino-6-azaindole Dihydrochloride synthesized?" While specific synthetic routes may vary, most protocols involve multi-step organic transformations starting from commercially available precursors. The final dihydrochloride salt formation typically involves treatment with hydrochloric acid to improve the compound's stability and handling properties. These synthetic aspects are crucial for researchers looking to scale up production or modify the core structure for specific applications.

The safety profile and handling requirements of 3-Amino-6-azaindole Dihydrochloride are also common search topics. While the compound should be handled with standard laboratory precautions, its well-characterized properties make it manageable for trained professionals. Proper storage conditions typically recommend protection from moisture and extreme temperatures to maintain the compound's stability over time.

From a market perspective, the demand for 3-Amino-6-azaindole Dihydrochloride has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in kinase inhibitor development. The compound's versatility as a building block for various therapeutic areas, including oncology and inflammatory diseases, continues to drive its commercial importance.

Looking forward, the scientific community anticipates more innovative applications of 3-Amino-6-azaindole Dihydrochloride (CAS 1257535-55-9) in emerging areas such as targeted protein degradation and covalent inhibitor design. These cutting-edge approaches in drug discovery are creating new opportunities for this valuable chemical scaffold, ensuring its continued relevance in pharmaceutical research for years to come.